Tetraethoxygermane

Specification

• CAS No.: 1465-55-0
• Molecular Formula: C8H20GeO4
• Molecular Weight: 253

Introduction

Parameter	Information
Chemical Name	Tetraethoxygermane
Common Synonyms	Germanium(IV) ethoxide, Germanium tetraethoxide, Tetraethyl orthogermanate, Germanic acid tetraethyl ester, Germanium ethylate
CAS Number	14165-55-0
MDL Number	MFCD00015121
EINECS	238-007-8
InChI	InChI=1S/C8H20GeO4/c1-5-10-9(11-6-2,12-7-3)13-8-4/h5-8H2,1-4H3
SMILES	CCOGe(OCC)OCC
Linear Formula	(C₂H₅O)₄Ge

The compound goes by numerous synonyms in the scientific literature, highlighting its importance across different disciplines and applications.

Physical and Chemical Properties

Tetraethoxygermane possesses distinctive physical and chemical characteristics that influence its handling, storage, and applications.

Physical Properties

Tetraethoxygermane is a colorless liquid at room temperature with the following physical properties:

Property	Value
Physical State	Liquid
Appearance	Colorless liquid
Odor	Alcohol-like
Melting Point	-72°C
Boiling Point	185-186°C
Density	1.14 g/mL at 25°C
Refractive Index	1.4070 (at 20°C)
Flash Point	49°C (121°F)
Vapor Pressure	0.9 mm Hg at 25°C
Viscosity, kinematic	1.2 cSt at 20°C

These physical properties are important considerations for handling, storage, and processing of the compound in various applications.

Chemical Reactivity and Behavior

Tetraethoxygermane demonstrates specific chemical behaviors that are key to understanding its applications and handling requirements:

• Hydrolysis Behavior: The compound reacts with water and moisture in the air, undergoing hydrolysis to form germanium dioxide (GeO₂) and ethanol. This reaction can be represented as:

  Ge(OC₂H₅)₄ + 2H₂O → GeO₂ + 4C₂H₅OH

• Solubility Properties: Tetraethoxygermane is soluble in anhydrous alcohol and benzene but hydrolyzes in water. This selective solubility profile influences its applications in different solvent systems.

• Thermal Stability: The compound is stable under normal conditions but should be protected from heat, open flames, and sparks due to its flammable nature.

• Incompatibilities: Tetraethoxygermane is incompatible with moist air, oxidizing agents, and water. These incompatibilities must be considered during storage and handling.

• Decomposition Products: When decomposed, the compound produces ethanol, organic acid vapors, and germanium and its oxides, which is relevant for safety assessments.

These chemical properties make tetraethoxygermane particularly suitable for applications in sol-gel chemistry and as a precursor for germanium-based materials.

Synthesis and Preparation Methods

Several synthetic routes exist for the preparation of tetraethoxygermane, with variations depending on scale, purity requirements, and available starting materials.

Traditional Synthetic Route

The classic preparation method involves the reaction of germanium tetrachloride with sodium ethoxide in absolute ethanol:

• A solution of metallic sodium (approximately 9.8 g) is prepared in excess absolute alcohol to form sodium ethoxide.

• A solution of germanium tetrachloride (GeCl₄, approximately 20 g) in anhydrous ether is added with constant stirring while maintaining moisture-free conditions.

• The reaction mixture is refluxed for several hours to ensure complete reaction.

• The sodium chloride precipitate that forms is separated by decantation.

• The solid is washed with absolute ether, and the washings are combined with the main solution.

• The solvent is then removed under vacuum.

• The crude tetraethoxygermane is purified by distillation, first under reduced pressure and then at atmospheric pressure.

This classical method provides relatively high yields of tetraethoxygermane with good purity.

Purification Methods

To achieve high-purity tetraethoxygermane suitable for electronic and optical applications, several purification methods have been developed:

• Distillation through Vigreux Column: The compound can be distilled through a 10 cm Vigreux column under reduced pressure.

• Fractionation: Alternatively, it can be distilled through a Fenske glass helices column fitted with a total condensation variable take-off stillhead. The compound is fractionated under reduced pressure using a reflux ratio of 10:1.

• Multiple Distillation: For ultra-high purity (>99.995% metals basis), multiple distillation steps may be required, especially for applications in semiconductor or optical materials.

These purification methods are essential for removing trace impurities that could affect the performance of tetraethoxygermane in sensitive applications.

Applications and Uses

Tetraethoxygermane finds applications in various fields due to its unique chemical properties and reactivity patterns.

Sol-Gel Applications

One of the most significant applications of tetraethoxygermane is in sol-gel chemistry:

• Optical Fibers: Tetraethoxygermane serves as a sol-gel intermediate for the preparation of optical fibers. When incorporated into silica-based glass, germanium increases the refractive index, making it valuable for fiber optic applications.

• Germanium Dioxide Nanoparticles: The controlled hydrolysis and condensation of tetraethoxygermane allow for the synthesis of germanium dioxide (GeO₂) nanoparticles with precisely controlled morphologies. In a typical synthesis process, tetraethoxygermane is added dropwise to a water/ethanol solution containing ammonium hydroxide, resulting in white precipitates whose formation rates depend on the water content of the reaction mixture.

• Photosensitive Materials: The compound is utilized in the preparation of photosensitive materials, leveraging the photonic properties of germanium-based compounds.

Chemical Vapor Deposition (CVD)

Tetraethoxygermane serves as a precursor for chemical vapor deposition processes:

• GeO₂ Films: The compound is used in the preparation of germanium dioxide by CVD techniques, enabling the deposition of thin films with controlled thickness and composition.

• Semiconductor Materials: As a germanium source, tetraethoxygermane contributes to the fabrication of semiconductor materials and devices, particularly in applications where germanium's electronic properties are valuable.

Research Applications

In research settings, tetraethoxygermane serves various functions:

• Chemical Intermediate: The compound functions as a chemical intermediate in the synthesis of other germanium-containing compounds.

• Organogermanium Chemistry: Tetraethoxygermane provides a platform for studying organogermanium chemistry and the behavior of metal alkoxides.

• Material Science: The compound enables investigations into new germanium-based materials with potential applications in electronics, catalysis, and sensing.

Hazard Category	Information
Signal Word	Warning
Hazard Statements	H226 (Flammable liquid and vapor) H315 (Causes skin irritation) H319 (Causes serious eye irritation) H335 (May cause respiratory irritation)
Risk Statements	10-36/37/38-23/24/25
UN Number	1993
Transport Classification	Flammable liquid, N.O.S. Hazard Class: 3 Packing Group: III
Water Hazard Class (WGK Germany)	3 (severe hazard to waters)

Chemical Reactions of Tetraethoxygermane

Understanding the reaction pathways of tetraethoxygermane is crucial for its effective application in various chemical processes.

Hydrolysis and Condensation

The most significant reaction of tetraethoxygermane is its hydrolysis in the presence of water:

• Initial Hydrolysis: When exposed to water, tetraethoxygermane undergoes hydrolysis, releasing ethanol and forming hydroxyl-substituted intermediates:

  Ge(OC₂H₅)₄ + H₂O → (C₂H₅O)₃Ge-OH + C₂H₅OH

• Condensation Reactions: The hydroxylated species can undergo condensation reactions, forming Ge-O-Ge bonds:

  (C₂H₅O)₃Ge-OH + HO-Ge(OC₂H₅)₃ → (C₂H₅O)₃Ge-O-Ge(OC₂H₅)₃ + H₂O

• Complete Hydrolysis: Complete hydrolysis and condensation ultimately lead to the formation of germanium dioxide:

  Ge(OC₂H₅)₄ + 2H₂O → GeO₂ + 4C₂H₅OH

The rates of these reactions can be controlled by adjusting parameters such as pH, water concentration, and temperature, allowing for the tailored synthesis of germanium-based materials with specific properties.

Controlled Synthesis of Germanium Dioxide Nanocrystals

Tetraethoxygermane serves as a precursor for the surfactant-free synthesis of germanium dioxide nanocrystals with controlled morphologies:

• In a typical synthesis, 100 μL of tetraethoxygermane (0.113 g, 0.45 mmol) is added dropwise with rapid stirring to 1.0 mL of a water/ethanol solution (2-100 vol.% water) containing appropriate ammonium hydroxide concentration.

• A white precipitate forms at rates dependent on the reaction mixture's water content.

• Continued stirring for 24 hours ensures complete hydrolysis and condensation.

• The white precipitate is isolated via centrifugation (3000 rpm), washed with anhydrous ethanol, and dried in a vacuum oven at 110°C for 12 hours.

This controlled synthesis approach allows for the preparation of germanium dioxide nanostructures with tailored properties for specific applications.

Grade	Purity	Applications
Standard Grade	>97%	General research and industrial use
High Purity	99.9%	Advanced materials and semiconductor applications
Ultra-High Purity	99.995% (metals basis)	Electronic and optical applications requiring minimal metal contamination

These different grades allow researchers and manufacturers to select the appropriate quality of tetraethoxygermane for their specific applications.